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Compound of Interest

Compound Name: Z-D-His-OH

Cat. No.: B554514

For Researchers, Scientists, and Drug Development Professionals

N-a-Carbobenzyloxy-D-histidine (Z-D-His-OH) is a critical protected amino acid derivative
utilized extensively in peptide synthesis and other areas of pharmaceutical development. A
thorough understanding of its solubility and stability is paramount for its effective application in
these fields. This technical guide provides a comprehensive overview of the available data on
the solubility and stability of Z-D-His-OH, alongside detailed experimental protocols for in-
house verification.

Physicochemical Properties

To contextualize the solubility and stability data, a summary of the key physicochemical
properties of Z-D-His-OH is presented below.
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Property Value Reference
CAS Number 67424-93-5 [1]
Molecular Formula C14H15N304 [1]
Molecular Weight 289.29 g/mol [1]

White to light yellow or light
Appearance [1]
orange powder/crystal

Melting Point 161-163 °C [1]
Sealed in a dry environment at
Storage 0.8°C [1]

Solubility Profile

Currently, specific quantitative solubility data for Z-D-His-OH in various solvents is not
extensively published. However, qualitative data from chemical suppliers indicates its solubility
in several organic solvents. The presence of the benzyloxycarbonyl (Cbz) protecting group
generally increases the hydrophobicity of the amino acid, leading to better solubility in organic
solvents compared to its unprotected counterpart, D-histidine.[2]

Table 1: Qualitative Solubility of Z-D-His-OH
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Solvent Solubility Reference
Chloroform Soluble [1]
Dichloromethane Soluble [1]
Ethyl Acetate Soluble [1]
Dimethyl Sulfoxide (DMSO) Soluble [1]
Acetone Soluble [1]

Limited solubility is expected
Water due to the hydrophobic Chz [3]

group.

Slightly soluble is expected,
Ethanol similar to other protected [4]

amino acids.

Note: The expected solubility in water and ethanol is an educated estimation based on the
general properties of protected amino acids and histidine. Experimental verification is
recommended.

Stability Profile

The stability of Z-D-His-OH is largely dictated by the N-a-Cbz protecting group. The Cbz group
is known to be stable under basic and most acidic conditions, making it a versatile protecting
group in peptide synthesis.[5][6] However, it is susceptible to cleavage under specific
conditions.

Table 2: Predicted Stability of Z-D-His-OH under Various Conditions
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Condition

Predicted Stability

Mechanism of
Degradation

Reference

Aqueous Solutions

(neutral pH)

Generally stable for

short-term handling.

Hydrolysis of the
carbamate bond is
possible over

extended periods.

[5]

Acidic Conditions
(mild)

Stable.

The Cbz group is

resistant to mild acids.

[6]

Acidic Conditions

(strong)

Susceptible to

cleavage.

Acid-catalyzed
hydrolysis of the
carbamate bond. HBr
in acetic acid is a
common deprotection

method.

[6]7]

Basic Conditions

Generally stable.

The Cbz group is
resistant to cleavage

by bases.

[5]

Hydrogenolysis

Unstable.

The Cbz group is
readily cleaved by
catalytic
hydrogenation (e.g.,
H2/Pd-C), yielding
toluene and the free

amine.

[6](8]

Elevated Temperature

May promote

degradation.

Thermal
decomposition can
occur, especially near

the melting point.

[°]

Light Exposure

Data not available;
photostability studies

are recommended.
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Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of Z-D-His-OH are
provided below. These are generalized methods that can be adapted for specific laboratory
settings.

Protocol 1: Determination of Solubility

This protocol describes a common method for determining the solubility of a compound in
various solvents.

Methodology: Isothermal Shake-Flask Method

Preparation: Add an excess amount of Z-D-His-OH to a known volume of the desired solvent
(e.g., water, ethanol, DMSO) in a sealed vial.

o Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation: Allow the suspension to settle. Centrifuge the samples to pellet the undissolved
solid.

o Sampling: Carefully withdraw a known volume of the supernatant.

» Quantification: Dilute the supernatant with a suitable solvent and determine the
concentration of Z-D-His-OH using a validated analytical method, such as High-Performance
Liquid Chromatography (HPLC) with UV detection or a spectrophotometric method.[10]

Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Protocol 2: Stability Study

This protocol outlines a general approach for assessing the stability of Z-D-His-OH under
various stress conditions, aligned with ICH guidelines.

Methodology: HPLC-Based Stability Indicating Method
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o Sample Preparation: Prepare solutions of Z-D-His-OH in relevant solvents or buffers at a
known concentration.

o Stress Conditions: Expose the samples to various conditions:

o Hydrolytic: Acidic (e.g., 0.1 M HCI), basic (e.g., 0.1 M NaOH), and neutral (e.g., water or
buffer) conditions at a specified temperature (e.g., 60 °C).

o Oxidative: Treat with an oxidizing agent (e.g., 3% H202) at room temperature.
o Thermal: Store at elevated temperatures (e.g., 40 °C, 60 °C) in a stability chamber.
o Photostability: Expose to light according to ICH Q1B guidelines.

» Time Points: Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours
for forced degradation; longer for long-term stability).

e Analysis: Analyze the samples using a stability-indicating HPLC method capable of
separating the intact Z-D-His-OH from its degradation products.

o Data Evaluation: Quantify the amount of remaining Z-D-His-OH and any major degradation
products. Calculate the degradation rate and identify potential degradation pathways.

Visualizations
Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the experimental protocols
described above.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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